Cas no 43028-63-3 (Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate)

Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate is a thiophene-based derivative with a functionalized structure, featuring both amino and carboxamide substituents. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its thiophene core and dual functional groups enable selective modifications, making it valuable for constructing heterocyclic frameworks. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. The presence of the carboxamide group offers additional reactivity for coupling or condensation reactions. This compound is suitable for research applications requiring precise molecular tuning, such as medicinal chemistry or material science, where controlled functionalization is critical.
Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate structure
43028-63-3 structure
Product Name:Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
CAS No:43028-63-3
MF:C9H12N2O3S
MW:228.268180847168
MDL:MFCD00458467
CID:325327
PubChem ID:602880
Update Time:2025-06-08

Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-5-carbamoyl-4-methylthiophene-3-carboxylate
    • 3-Thiophenecarboxylicacid, 2-amino-5-(aminocarbonyl)-4-methyl-, ethyl ester
    • Ethyl 2-amino-5-(aminocarbonyl)-4-methyl-3-thiophenecarboxylate
    • Ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
    • 2-Amino-5-carbamoyl-4-methyl-thiophene-3-carboxylic acid ethyl ester
    • DTXSID30345239
    • CHEMBL1524788
    • CS-0307728
    • KZNNKLUXBNFFLZ-UHFFFAOYSA-N
    • MLS000105139
    • Oprea1_216726
    • Oprea1_306113
    • Ethyl 2-amino-5-carbamoyl-4-methyl-thiophene-3-carboxylate
    • Ethyl 2-amino-5-(aminocarbonyl)-4-methyl-3-thiophenecarboxylate #
    • MFCD00458467
    • 43028-63-3
    • AKOS000273353
    • Thiophene-3-carboxylic acid, 2-amino-5-aminocarbonyl-4-methyl-, ethyl ester
    • FT-0742101
    • HMS3433I09
    • CCG-125013
    • SCHEMBL14975641
    • HMS2369B06
    • SMR000055068
    • Z56928685
    • VS-02458
    • EN300-05846
    • AH-262/32338001
    • DB-028477
    • STK279470
    • ALBB-001638
    • G29234
    • BBL010352
    • Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
    • MDL： MFCD00458467
    • Inchi： 1S/C9H12N2O3S/c1-3-14-9(13)5-4(2)6(7(10)12)15-8(5)11/h3,11H2,1-2H3,(H2,10,12)
    • InChI Key： KZNNKLUXBNFFLZ-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)OCC)C(C)=C1C(N)=O)N

Computed Properties

  • Exact Mass: 228.05700
  • Monoisotopic Mass: 228.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: 1.338
  • Boiling Point: 323.3°C at 760 mmHg
  • Flash Point: 149.3°C
  • Refractive Index: 1.608
  • PSA: 123.65000
  • LogP: 2.19580

Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
028884-500mg
Ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
 43028-63-3
500mg
 2047.0CNY 2021-07-05
Chemenu
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ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
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Chemenu
CM113683-10g
ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
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TRC
B433793-50mg
Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
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50mg
 $ 50.00 2022-06-07
TRC
B433793-100mg
Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
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100mg
 $ 65.00 2022-06-07
TRC
B433793-500mg
Ethyl 2-Amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
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500mg
 $ 210.00 2022-06-07
Chemenu
CM113683-5g
ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
 43028-63-3 95%
5g
 $*** 2023-05-30
Chemenu
CM113683-10g
ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate
 43028-63-3 95%
10g
 $*** 2023-05-30
abcr
AB213833-1 g
Ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate, 95%; .
 43028-63-3 95%
1g
 €239.00 2023-05-06
abcr
AB213833-5 g
Ethyl 2-amino-5-(aminocarbonyl)-4-methylthiophene-3-carboxylate, 95%; .
 43028-63-3 95%
5g
 €656.50 2023-05-06

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